Cas no 53960-10-4 (methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate)

Methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate is a versatile heterocyclic compound featuring a phthalazine core with a methyl ester and a ketone functional group. Its structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The compound exhibits good reactivity due to the presence of both electrophilic and nucleophilic sites, enabling diverse derivatization pathways. Its stability under standard conditions ensures ease of handling and storage. Researchers favor this compound for its potential applications in medicinal chemistry, including the development of bioactive molecules with anti-inflammatory or antimicrobial properties. The ester group further enhances its utility in coupling reactions and further functionalization.
methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate structure
53960-10-4 structure
Product Name:methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate
CAS No:53960-10-4
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD02584721
CID:380832
PubChem ID:757032
Update Time:2025-05-23

methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Phthalazinecarboxylicacid, 3,4-dihydro-4-oxo-, methyl ester
    • 4-OXO-3,4-DIHYDRO-PHTHALAZINE-1-CARBOXYLIC ACID METHYL ESTER
    • Methyl 4-hydroxyphthalazine-1-carboxylate
    • methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate
    • CCG-7241
    • 53960-10-4
    • SR-01000206838
    • Z56851232
    • BIM-0018875.P001
    • 4-OXO-3,4-DIHYDRO-PHTHALAZINE-1-CARBOXYLICACIDMETHYLESTER
    • EN300-05980
    • methyl4-oxo-3,4-dihydrophthalazine-1-carboxylate
    • FT-0692568
    • AKOS000117696
    • A914714
    • SCHEMBL638166
    • 4-Oxo-3,4-dihydro-phthalazin-1-carbonsaeure-methylester
    • DTXSID20353883
    • D74984
    • SR-01000206838-1
    • AKOS004910971
    • Oprea1_341384
    • HMS1763H18
    • methyl 4-oxo-3H-phthalazine-1-carboxylate
    • CBMicro_018720
    • MKUYKCWVZJBMOA-UHFFFAOYSA-N
    • 1-Phthalazinecarboxylic acid, 3,4-dihydro-4-oxo-, methyl ester
    • LS-06328
    • MFCD02584721
    • CS-0090899
    • MDL: MFCD02584721
    • Inchi: 1S/C10H8N2O3/c1-15-10(14)8-6-4-2-3-5-7(6)9(13)12-11-8/h2-5H,1H3,(H,12,13)
    • InChI Key: MKUYKCWVZJBMOA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C2C=CC=CC=2C(NN=1)=O)=O

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 127-129 °CEnamineEN300-05980
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.638
  • PSA: 67.76

methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate Security Information

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Additional information on methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate

Recent Advances in the Study of Methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate (CAS: 53960-10-4)

Methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate (CAS: 53960-10-4) is a phthalazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and oncological pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often dysregulated in diseases such as cancer. Researchers have successfully utilized this compound as a scaffold to design novel inhibitors that exhibit high selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity against BRAF kinase, a key driver in melanoma.

In addition to its role in kinase inhibition, methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate has also been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs could modulate the activity of NF-κB, a transcription factor involved in inflammatory responses. The study highlighted the compound's potential as a lead structure for developing new anti-inflammatory agents with improved efficacy and reduced side effects.

The synthetic accessibility of methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes. For example, a 2022 publication in Organic Process Research & Development described a catalytic method that significantly reduces the use of hazardous reagents while maintaining high yields. Such innovations are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Despite these promising developments, challenges remain in the optimization of methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable treatments.

In conclusion, methyl 4-oxo-3,4-dihydrophthalazine-1-carboxylate (CAS: 53960-10-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advances in synthetic methodologies, underscore its potential for drug development. Future research should focus on addressing the current challenges and expanding the compound's therapeutic scope through innovative design and delivery strategies.

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